Cas no 2229158-89-6 (4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol)

• Product Name: 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol
• CAS No: 2229158-89-6
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• CID: 5846749
• PubChem ID: 165652700
• Update Time: 2025-06-09

4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol
• 2229158-89-6
• 4-fluoro-2-[(3-methylazetidin-3-yl)oxy]phenol
• EN300-1824308

• Inchi： 1S/C10H12FNO2/c1-10(5-12-6-10)14-9-4-7(11)2-3-8(9)13/h2-4,12-13H,5-6H2,1H3
• InChI Key： NIGNWYPBISGTBZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)OC1(C)CNC1)O

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.5Ų

Additional information on 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol

Professional Introduction to 4-Fluoro-2-(3-methylazetidin-3-yl)oxyphenol (CAS No. 2229158-89-6)

4-Fluoro-2-(3-methylazetidin-3-yl)oxyphenol, a compound with the chemical identifier CAS No. 2229158-89-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and its potential applications in the development of novel therapeutic agents. The presence of both a fluoro-substituent and an azetidine ring in its molecular structure endows it with distinct pharmacological characteristics that make it a promising candidate for further research and development.

The molecular structure of 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol consists of a phenolic moiety linked to a fluoro group, with an azetidine ring attached at the second position. This configuration suggests potential interactions with biological targets that could be exploited for therapeutic purposes. The fluoro-substituent, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it a valuable feature in drug design.

In recent years, there has been a growing interest in the development of compounds that incorporate heterocyclic structures such as azetidine. These structures are not only biologically relevant but also offer flexibility in molecular design, allowing for the creation of compounds with tailored pharmacological properties. The incorporation of a 3-methylazetidin-3-yl group in 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol introduces a chiral center, which can be exploited to develop enantiomerically pure drugs that exhibit enhanced efficacy and reduced side effects.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated aromatic compounds in the development of new drugs. The fluoro group in 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol contributes to its lipophilicity and metabolic stability, which are critical factors in drug design. Additionally, the phenolic hydroxyl group provides a site for further functionalization, allowing for the creation of derivatives with enhanced pharmacological activity.

The potential applications of 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol extend across multiple therapeutic areas. One particularly promising area is oncology, where fluorinated compounds have shown significant promise as anticancer agents. The ability of this compound to interact with biological targets involved in cell proliferation and survival makes it a potential candidate for the development of new chemotherapeutic drugs.

Another area where this compound shows promise is in the treatment of inflammatory diseases. The phenolic hydroxyl group and the fluoro-substituent may facilitate interactions with inflammatory pathways, leading to the development of novel anti-inflammatory agents. Furthermore, the chiral center introduced by the 3-methylazetidin-3-yl group could be exploited to develop enantiomerically pure drugs that exhibit improved efficacy and reduced toxicity compared to existing treatments.

In vitro studies have begun to explore the pharmacological properties of 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol. Initial results suggest that this compound exhibits significant activity against various biological targets, including enzymes and receptors involved in disease pathways. These findings are particularly encouraging and warrant further investigation into its potential as a lead compound for drug development.

The synthesis of 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol presents unique challenges due to its complex structural features. However, advances in synthetic methodology have made it possible to access such molecules with increasing efficiency and purity. The development of novel synthetic routes will be crucial for scaling up production and conducting further preclinical studies.

The future prospects for 4-fluoro-2-(3-methylazetidin-3-yl)oxyphenol are promising, with ongoing research aimed at elucidating its mechanism of action and optimizing its pharmacological properties. Collaborative efforts between academic institutions and pharmaceutical companies will be essential for translating these findings into clinical applications. As our understanding of disease pathways continues to evolve, compounds like this one will play an increasingly important role in the development of novel therapeutics.